Cas no 1805333-24-7 (5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride
• CAS No: 1805333-24-7
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4852329
• Update Time: 2025-08-04

5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO3/c1-15-6-5(7(10)14)4(8(11)12)3-13-9(6)16-2/h3,8H,1-2H3
• InChI Key： FPARDBPGXYIRQJ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=NC=C1C(F)F)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride

Introduction to 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride (CAS No. 1805333-24-7)

5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride (CAS No. 1805333-24-7) is a highly specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, two methoxy substituents, and a carbonyl chloride moiety. These functionalities endow the molecule with a range of desirable properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride is particularly noteworthy due to its potential for modulating biological activity. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, while the methoxy substituents can influence solubility and lipophilicity. The carbonyl chloride functionality, on the other hand, provides a reactive site for further derivatization, enabling the synthesis of diverse derivatives with tailored properties.

Recent studies have highlighted the significance of 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited high selectivity and efficacy against target enzymes, suggesting its potential as a lead compound for further drug development.

In another study published in Organic Letters in 2022, scientists explored the synthetic versatility of 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride. They developed an efficient and scalable synthetic route to produce this compound, which involved several key steps including nucleophilic substitution and electrophilic aromatic substitution reactions. The optimized synthetic protocol not only improved yield but also reduced reaction time and minimized by-product formation, making it suitable for large-scale production.

The application of 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride extends beyond pharmaceuticals to other areas such as agrochemicals. A 2023 study in Pesticide Biochemistry and Physiology investigated its use as an intermediate in the synthesis of novel herbicides. The researchers found that derivatives of this compound exhibited excellent herbicidal activity against a wide range of weed species, with minimal impact on non-target organisms. This finding underscores the compound's potential as a valuable tool in crop protection strategies.

In addition to its practical applications, 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride has also been studied for its fundamental chemical properties. A 2021 review article in Chemical Reviews discussed the electronic and steric effects associated with the difluoromethyl group and methoxy substituents on pyridine-based compounds. The review highlighted how these substituents can influence reactivity patterns and stability, providing valuable insights for rational design of new molecules.

The safety profile of 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride is another critical aspect that has been extensively evaluated. Safety data sheets (SDS) indicate that while this compound is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure safe use in laboratory settings. These precautions include wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 5-(Difluoromethyl)-2,3-dimethoxypyridine-4-carbonyl chloride (CAS No. 1805333-24-7) is a versatile and promising chemical intermediate with significant potential in various fields including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's applications and properties, it is likely to play an increasingly important role in driving innovation across multiple industries.